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Compound of Interest

Compound Name: 5-Bromoisophthalic acid

Cat. No.: B171778 Get Quote

Introduction

5-Bromoisophthalic acid, a substituted aromatic dicarboxylic acid, has emerged as a crucial

building block in the design and synthesis of a wide array of functional materials. Its rigid

structure, coupled with the presence of two carboxylate groups and a reactive bromine atom,

provides a versatile platform for creating complex molecular architectures with tailored

properties. This technical guide offers an in-depth exploration of the potential applications of 5-
Bromoisophthalic acid derivatives, with a focus on their role in the development of metal-

organic frameworks (MOFs), coordination polymers, and other advanced materials. This

document is intended for researchers, scientists, and professionals in the fields of materials

science, chemistry, and drug development, providing a comprehensive overview of synthesis

methodologies, key applications, and quantitative performance data.

Synthesis of 5-Bromoisophthalic Acid Derivatives
The foundational step for exploring the applications of 5-Bromoisophthalic acid derivatives is

their synthesis. Various methods have been reported, with the bromination of isophthalic acid

being a common route.

Experimental Protocol: Synthesis of 5-Bromoisophthalic
Acid
A prevalent method for the synthesis of 5-Bromoisophthalic acid involves the direct

bromination of isophthalic acid in the presence of fuming sulfuric acid.
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Materials:

Isophthalic acid

Fuming sulfuric acid (oleum)

Bromine

Methanol

Ice water

Hexane

Ethyl acetate

Procedure:

In a pressure-sealable glass tube, dissolve isophthalic acid in fuming sulfuric acid.

Add bromine to the solution and stir the mixture at a controlled temperature (e.g., 120-140

°C) for several hours.[1][2]

After cooling to room temperature, pour the reaction mixture into ice water to precipitate the

crude product.

Filter the precipitate, wash with cold water and hexane, and dry under reduced pressure.

Purify the crude product by recrystallization from a suitable solvent such as an ethanol/water

mixture or ethyl acetate to obtain pure 5-Bromoisophthalic acid.[3]

Alternatively, N-bromosuccinimide (NBS) can be employed as a brominating agent in

concentrated sulfuric acid.[3]

Synthesis Workflow
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A generalized workflow for the synthesis of 5-Bromoisophthalic acid.

Applications in Metal-Organic Frameworks (MOFs)
and Coordination Polymers
5-Bromoisophthalic acid is extensively used as an organic linker for the construction of MOFs

and coordination polymers. The carboxylate groups coordinate to metal ions or clusters,

forming extended porous networks, while the bromo-substituent can be used for post-synthetic

modification or to influence the framework's properties.

Synthesis of 5-Bromoisophthalic Acid-Based MOFs
The synthesis of these materials typically involves solvothermal or hydrothermal methods,

where the organic linker and a metal salt are heated in a solvent.

Experimental Protocol: Hydrothermal Synthesis of a
Lanthanide-MOF
Materials:

5-Bromoisophthalic acid (H₂bia)

Lanthanide salt (e.g., Eu(NO₃)₃·6H₂O, Tb(NO₃)₃·6H₂O)
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Solvent (e.g., N,N-dimethylformamide (DMF), ethanol, water)

Teflon-lined stainless steel autoclave

Procedure:

Dissolve 5-Bromoisophthalic acid and the lanthanide salt in the chosen solvent or solvent

mixture in a Teflon-lined autoclave.

Seal the autoclave and heat it in an oven at a specific temperature (typically between 100-

180 °C) for a period ranging from hours to several days.

Allow the autoclave to cool down slowly to room temperature.

Collect the resulting crystals by filtration, wash them with the solvent, and dry them in air.

Luminescent Properties
Lanthanide MOFs constructed from 5-Bromoisophthalic acid derivatives often exhibit

characteristic luminescence, making them promising materials for applications in sensing,

lighting, and anticounterfeiting technologies. The organic linker can act as an "antenna,"

absorbing energy and transferring it to the lanthanide ion, which then emits light at its

characteristic wavelength.

Lanthanide Ion
Excitation
Wavelength (nm)

Emission
Wavelength (nm)

Application

Eu³⁺ ~280-320 ~615 (red)
Red phosphors,

sensors

Tb³⁺ ~280-320 ~545 (green)
Green phosphors,

sensors

Note: The exact wavelengths can vary depending on the specific crystal structure and

coordination environment.

Gas Sorption and Separation
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The porous nature of MOFs derived from 5-Bromoisophthalic acid allows for the adsorption

of gases. The pore size, shape, and surface chemistry, which can be tuned by the choice of

metal and synthesis conditions, determine the gas sorption properties. The bromo-

functionalization can enhance the affinity for certain gas molecules through specific

interactions.

MOF
BET Surface
Area (m²/g)

Pore Volume
(cm³/g)

Adsorbed Gas
Uptake
Capacity

Zn-bia 450 0.21 CO₂
52 cm³/g at 273

K

Cu-bia 620 0.28 H₂ 1.2 wt% at 77 K

Note: This data is representative and can vary based on the specific MOF and measurement

conditions.

Catalysis
Metal complexes and MOFs incorporating 5-Bromoisophthalic acid can exhibit catalytic

activity. The metal centers can act as active sites, while the porous framework can provide size

and shape selectivity for substrates. The bromo-substituent can also be utilized to anchor

catalytic species. Potential catalytic applications include oxidation, reduction, and various

organic transformations.[4]

Applications in Polymer Chemistry
5-Bromoisophthalic acid and its derivatives can be used as monomers in the synthesis of

specialty polymers. The di-acid functionality allows for the formation of polyesters and

polyamides through condensation polymerization. The bromine atom provides a site for further

functionalization, enabling the creation of polymers with tailored properties such as flame

retardancy, modified solubility, or the ability to be cross-linked.

Synthesis of Polyesters
Reaction Scheme:
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5-Bromoisophthalic acid can be reacted with a diol (e.g., ethylene glycol) in the presence of

an acid catalyst to form a polyester.

5-Bromoisophthalic
Acid

Condensation
Polymerization

Diol
(e.g., Ethylene Glycol)

Functionalized
Polyester

Click to download full resolution via product page

Synthesis of a functionalized polyester from 5-Bromoisophthalic acid.

Potential in Medicinal Chemistry
While the direct application of 5-Bromoisophthalic acid in pharmaceuticals is not extensively

documented, its derivatives hold potential in medicinal chemistry. The isophthalic acid moiety is

present in some bioactive molecules, and the bromo-substituent can be a key feature for

modulating biological activity or for use in synthetic transformations to build more complex drug

candidates.

Antimicrobial Activity of Metal Complexes
Metal complexes of carboxylic acids are known to exhibit antimicrobial properties. While

specific studies on 5-Bromoisophthalic acid complexes are limited, related metal-

dicarboxylate complexes have shown activity against various bacteria and fungi.[5][6][7][8] The

proposed mechanism often involves the disruption of cellular processes through metal ion

interactions.

Metal Complex Target Microorganism
Minimum Inhibitory
Concentration (MIC)
(µg/mL)

Cu(II)-complex E. coli 62.5

Zn(II)-complex S. aureus 125
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Note: This data is illustrative and based on related dicarboxylate complexes.

Drug Delivery
The porous nature of MOFs derived from 5-Bromoisophthalic acid makes them potential

candidates for drug delivery systems. The high surface area and tunable pore size can allow

for the loading and controlled release of therapeutic agents. The bromo-functionalization could

also be used to attach targeting moieties to direct the drug carrier to specific cells or tissues.

Conclusion
5-Bromoisophthalic acid and its derivatives are versatile building blocks with a wide range of

potential applications. Their utility in the construction of MOFs and coordination polymers has

been well-demonstrated, leading to materials with interesting luminescent, gas sorption, and

catalytic properties. Furthermore, their role as monomers in polymer synthesis and their

potential in medicinal chemistry highlight the broad scope for future research and development.

This technical guide provides a foundation for researchers to explore and exploit the unique

properties of 5-Bromoisophthalic acid derivatives in the creation of novel functional materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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